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Compound of Interest

Compound Name: Fmoc-Ile-Cl

CAS No.: 103321-51-3

Cat. No.: B1316148 Get Quote

Handling, Safety, and Operational Protocols for High-Reactivity Peptide Coupling

Executive Summary
Fmoc-L-isoleucine chloride (Fmoc-Ile-Cl) is a highly reactive acyl chloride derivative of Fmoc-

protected isoleucine. Unlike its stable parent carboxylic acid (Fmoc-Ile-OH), this reagent is

moisture-sensitive, corrosive, and prone to rapid hydrolysis. It is primarily employed in solid-

phase peptide synthesis (SPPS) to overcome difficult couplings where steric hindrance (from

the beta-branching of the isoleucine side chain) renders standard carbodiimide/phosphonium

activation inefficient.

Critical Safety Distinction: Do not confuse this compound with Fmoc-Ile-OH. The chloride form

releases hydrogen chloride (HCl) gas upon contact with ambient moisture, necessitating strict

anhydrous handling protocols.

Part 1: Chemical Identity & Reactivity Profile
Chemical Identification
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Parameter Data

Chemical Name
(9H-fluoren-9-yl)methoxycarbonyl-L-isoleucine

chloride

CAS Number
94459-70-6 (Verify specific batch; often

generated in situ)

Formula C₂₁H₂₂ClNO₃

Molecular Weight 371.86 g/mol

Physical State White to off-white crystalline powder (solid)

Solubility
Soluble in DCM, THF, DMF (anhydrous); Reacts

violently with water/alcohols

The "Why" of Reactivity (Expert Analysis)
As a Senior Application Scientist, I prioritize the mechanism of hazard. The electrophilicity of

the carbonyl carbon in Fmoc-Ile-Cl is significantly elevated compared to active esters (e.g.,

OBt/OAt).

Utility: This high electrophilicity drives the reaction with sterically hindered amines (like N-

methylated amino acids) where other reagents fail.

Hazard: The same driving force causes non-selective reaction with nucleophiles. Contact

with water (atmospheric humidity) triggers immediate hydrolysis, regenerating the parent

acid and releasing corrosive HCl fumes.

Part 2: Comprehensive Hazard Assessment
GHS Classification (Derived from Acyl Chloride Class)
Note: Commercial SDS availability for specific amino acid chlorides is rare; these classifications

are based on the functional group properties.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage 1
H318: Causes serious eye

damage.[1]

Specific Target Organ Toxicity SE 3
H335: May cause respiratory

irritation (due to HCl evolution).

Reactivity --
EUH014: Reacts violently with

water.

The Hydrolysis Danger Cycle
The following diagram illustrates the divergent pathways of Fmoc-Ile-Cl: the productive

coupling (top) versus the destructive hydrolysis (bottom) that poses the primary safety risk.
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Figure 1: Reactivity pathways of Fmoc-Ile-Cl. Note the generation of corrosive HCl gas upon

contact with moisture.

Part 3: Engineering Controls & PPE
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Engineering Controls
Primary Containment: All weighing and transfer operations must occur inside a Chemical

Fume Hood with a face velocity of >100 fpm.

Inert Atmosphere: For storage and synthesis, use a Schlenk line (Argon/Nitrogen) or a

Glovebox. The reagent degrades rapidly in air.

Humidity Control: Ambient humidity >40% significantly increases the risk of degradation and

HCl fuming.

Personal Protective Equipment (PPE)
Respiratory: If working outside a hood (not recommended) or in spill cleanup, use a full-face

respirator with Acid Gas (E) and Particulate (P100) cartridges.

Hand Protection: Double-gloving is mandatory.

Inner: Nitrile (4 mil).

Outer: Nitrile (8 mil) or Neoprene. Note: Thin latex is permeable to acid chlorides.

Eye/Face: Chemical splash goggles + Face shield. Standard safety glasses are insufficient

against corrosive fumes.

Part 4: Operational Protocols
Storage and Stability

Temperature: Store at -20°C.

Container: Tightly sealed glass vial with a PTFE-lined cap, stored inside a secondary

desiccator containing active desiccant (e.g., P₂O₅ or Silica Gel).

Visual Check: If the powder appears "clumpy" or emits white smoke (HCl mist) upon

opening, the reagent has hydrolyzed and should be discarded.

Synthesis/Handling Workflow (Self-Validating Protocol)
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This protocol ensures integrity. If the solution turns cloudy immediately upon dissolution in

anhydrous solvent, your solvent is wet (Validation Check).

Preparation:

Dry all glassware in an oven (>120°C) for 2 hours.

Purge the reaction vessel with dry Nitrogen/Argon.

Solvent Choice:

Use anhydrous DCM (Dichloromethane) or dry CHCl₃ (Chloroform).

Avoid DMF if possible for long storage, as acid chlorides can react slowly with DMF to

form Vilsmeier-type adducts.

Base Scavenger:

Always add a non-nucleophilic base (e.g., DIEA or 2,4,6-Collidine) to the reaction mixture

before adding the acid chloride. This neutralizes the HCl generated during coupling.

Dissolution (The "Smoke Test"):

Weigh Fmoc-Ile-Cl quickly.

Dissolve in DCM. The solution should be clear. Turbidity indicates hydrolysis (formation of

insoluble Fmoc-Ile-OH).

Safe Waste Disposal
NEVER discard Fmoc-Ile-Cl directly into an aqueous waste stream or trash bin. It may react

violently with moisture in the waste container.

Quenching Protocol:

Dilute the excess reagent in DCM.

Place the flask in an ice bath.
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Slowly add Methanol (MeOH) dropwise.

Chemistry:

.

This converts the reactive chloride to a stable methyl ester.

Add a base (Sodium Bicarbonate solution) to neutralize the acid.

Dispose of as halogenated organic waste.

Part 5: Emergency Response
Incident Immediate Action

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen.[2] Seek medical

attention (risk of pulmonary edema).

Skin Contact

Brush off dry powder before rinsing. Flush with

copious water for 15 minutes. Do not use

neutralizing agents on skin.

Eye Contact

Rinse cautiously with water for >15 minutes.[2]

Remove contact lenses.[1] Urgent medical

evaluation required.

Spill (Solid)
Do not sweep (generates dust). Cover with dry

lime or soda ash. Scoop into a dry container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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